Cas no 21027-46-3 (Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI))

Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI) structure
21027-46-3 structure
Product Name:Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI)
CAS No:21027-46-3
MF:C20H28N11O10P
MW:613.477783203125
CID:285475
PubChem ID:73456773
Update Time:2025-04-19

Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 5')-, ammonium salt (8CI,9CI)
    • 21027-46-3
    • azanium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] phosphate
    • EINECS 244-153-3
    • Adenosine, adenylyl-(3'.5')-, ammonium salt
    • Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI)
    • Inchi: 1S/C20H25N10O10P.H3N/c21-15-9-17(25-3-23-15)29(5-27-9)19-12(33)11(32)8(39-19)2-37-41(35,36)40-14-7(1-31)38-20(13(14)34)30-6-28-10-16(22)24-4-26-18(10)30;/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H2,21,23,25)(H2,22,24,26);1H3/t7-,8-,11-,12-,13-,14-,19-,20-;/m1./s1
    • InChI Key: FGLMYLGQMGLBCT-AHKIGRPSSA-N
    • SMILES: P(=O)([O-])(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2.[NH4+]

Computed Properties

  • Exact Mass: 613.17582313g/mol
  • Monoisotopic Mass: 613.17582313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 972
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 298Ų

Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI) Security Information

  • WGK Germany:3
  • Storage Condition:−20°C
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